2-Chloro-1-(2-fluoro-4,6-dimethoxyphenyl)ethan-1-one

• CAS No.: 406214-69-5
• Molecular Formula: C10H10ClFO3
• Molecular Weight: 232.63 g/mol
• IUPAC Name: 2-chloro-1-(2-fluoro-4,6-dimethoxyphenyl)ethanone
• InChI: InChI=1S/C10H10ClFO3/c1-14-6-3-7(12)10(8(13)5-11)9(4-6)15-2/h3-4H,5H2,1-2H3
• InChI Key: FAOGLRYXBLYJEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)C(=O)CCl)OC

Description

2-Chloro-1-(2-fluoro-4,6-dimethoxyphenyl)ethan-1-one is a useful research compound. Its molecular formula is C10H10ClFO3 and its molecular weight is 232.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution consisting of 3,5-dimethoxy fluorobenzene 26 (5.0 g, 32 mmol) and chloroacetyl chloride (4.3 g, 38 mmol) in dichloroethane (100 mL) was cooled to 0° C. and treated with AlCl3 (5.1 g, 38 mmol). The reaction was allowed to rt and stirred for 1 h and then washed with 2N HCl aq, brine, dried over MgSO4, filtered, concentrated and chromatographed on silica gel (1:9 EtOAc/hexanes to 2:8 EtOAc/hexanes) to yiled th product 27 (1.2 g) as a white solid: Mp 93-96° C.